4-Ethyl-3-methoxybenzoic acid
Cat. No. B1498327
M. Wt: 180.2 g/mol
InChI Key: NQBCPBMNUWUJDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08916565B2
Procedure details
A mixture of 4-bromo-3-methoxy-benzoic acid (2.49 g, 10.9 mmol) and Pd(dppf)Cl2 (158 mg, 0.216 mmol) were stirred in dioxane (25 mL) and Et2Zn (22 mL, 1 M in hexanes, 22 mmol) was added. The reaction mixture was heated at 70° C. for 1 h. The mixture was cooled to room temperature and was quenched with MeOH (1.1 mL). The solution was diluted with ethyl acetate (20 mL) and was washed with 1 N HCl (10 mL). The combined organics were washed with brine, dried over sodium sulfate and evaporated to dryness to give 4-ethyl-3-methoxybenzoic acid. ESI-MS m/z calc. 180.1, found 179.1 (M−1)−; Retention time: 1.77 minutes (3 min run).
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][C:3]=1[O:11][CH3:12].[Zn](CC)[CH2:14][CH3:15]>O1CCOCC1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[CH2:14]([C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][C:3]=1[O:11][CH3:12])[CH3:15] |f:3.4.5.6|
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Inputs
Step One
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Name
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Quantity
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2.49 g
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Type
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reactant
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Smiles
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BrC1=C(C=C(C(=O)O)C=C1)OC
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Name
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Quantity
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158 mg
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
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Step Two
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Name
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Quantity
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22 mL
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Type
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reactant
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Smiles
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[Zn](CC)CC
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Step Three
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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was quenched with MeOH (1.1 mL)
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ADDITION
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Type
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ADDITION
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Details
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The solution was diluted with ethyl acetate (20 mL)
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WASH
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Type
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WASH
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Details
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was washed with 1 N HCl (10 mL)
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WASH
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Type
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WASH
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Details
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The combined organics were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)C1=C(C=C(C(=O)O)C=C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
